Cas no 53887-78-8 (Phenol, 2,4-dimethoxy-6-methyl-)

• Product Name: Phenol, 2,4-dimethoxy-6-methyl-
• CAS No: 53887-78-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 356135
• PubChem ID: 12786492
• Update Time: 2025-04-19

Phenol, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethoxy-6-methyl-
• 2,4-dimethoxy-6-methylphenol
• 53887-78-8
• DTXSID00509821
• SCHEMBL11581623

• Inchi： 1S/C9H12O3/c1-6-4-7(11-2)5-8(12-3)9(6)10/h4-5,10H,1-3H3
• InChI Key： KJRBBVPGJVQGSG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=C1O)OC

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols